Cas no 68187-26-8 (2-Butenedioic acid(2Z)-, mixed Bu and cyclohexyl esters)

• Product Name: 2-Butenedioic acid(2Z)-, mixed Bu and cyclohexyl esters
• CAS No: 68187-26-8
• MF: C₁₈H₂₆O₈
• MW: 370.394246578217
• CID: 520646
• PubChem ID: 6437498
• Update Time: 2025-04-19

2-Butenedioic acid(2Z)-, mixed Bu and cyclohexyl esters Chemical and Physical Properties

Names and Identifiers

• 2-Butenedioic acid(2Z)-, mixed Bu and cyclohexyl esters
• (E)-4-butoxy-4-oxobut-2-enoic acid,(E)-4-cyclohexyloxy-4-oxobut-2-enoic acid
• 68187-26-8

• Inchi： 1S/C10H14O4.C8H12O4/c11-9(12)6-7-10(13)14-8-4-2-1-3-5-8;1-2-3-6-12-8(11)5-4-7(9)10/h6-8H,1-5H2,(H,11,12);4-5H,2-3,6H2,1H3,(H,9,10)/b7-6+;5-4+
• InChI Key： SLEFTKLOPXRYKJ-HGYULPIXSA-N
• SMILES： O(C(/C=C/C(=O)O)=O)C1CCCCC1.O(C(/C=C/C(=O)O)=O)CCCC

Computed Properties

• Exact Mass: 370.16278
• Monoisotopic Mass: 370.162768
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 10
• Complexity: 422
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 127

Experimental Properties

• Boiling Point: 336.1°C at 760 mmHg
• Flash Point: 131.1°C
• PSA: 127.2